Cas no 106607-78-7 (Piperazinone, 5-(2-methylpropyl)-, (S)- (9CI))

Piperazinone, 5-(2-methylpropyl)-, (S)- (9CI) structure
106607-78-7 structure
Product Name:Piperazinone, 5-(2-methylpropyl)-, (S)- (9CI)
CAS No:106607-78-7
MF:C8H16N2O
MW:156.225441932678
CID:893818
Update Time:2025-04-19

Piperazinone, 5-(2-methylpropyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperazinone, 5-(2-methylpropyl)-, (S)- (9CI)
    • 5-(2-methylpropyl)piperazin-2-one
    • N,N-DIMETHYLAMINOETHYL METHACRYLAMIDE
    • Inchi: 1S/C8H16N2O/c1-6(2)3-7-4-10-8(11)5-9-7/h6-7,9H,3-5H2,1-2H3,(H,10,11)/t7-/m0/s1
    • InChI Key: AFBPLPMOIDXYMR-ZETCQYMHSA-N
    • SMILES: N1C[C@H](CC(C)C)NCC1=O

Computed Properties

  • Exact Mass: 156.12638
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.7

Experimental Properties

  • PSA: 41.13
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